Cas no 712307-81-8 ((3Z)-3-{(3-benzoylphenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione)

• Product Name: (3Z)-3-{(3-benzoylphenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione
• CAS No: 712307-81-8
• MF: C₂₃H₁₅NO₄
• MW: 369.369506120682
• CID: 5946691
• PubChem ID: 135507057
• Update Time: 2025-07-15

(3Z)-3-{(3-benzoylphenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-{(3-benzoylphenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione
• 712307-81-8
• F1855-0030
• (3Z)-3-{[(3-benzoylphenyl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione
• (Z)-3-(((3-benzoylphenyl)amino)methylene)chroman-2,4-dione
• 3-[(3-benzoylphenyl)iminomethyl]-4-hydroxychromen-2-one
• AKOS002261729

• Inchi： 1S/C23H15NO4/c25-21(15-7-2-1-3-8-15)16-9-6-10-17(13-16)24-14-19-22(26)18-11-4-5-12-20(18)28-23(19)27/h1-14,26H/b24-14+
• InChI Key： IBMIRHASHOPWMG-ZVHZXABRSA-N
• SMILES： O1C(C(/C=N/C2=CC=CC(C(C3C=CC=CC=3)=O)=C2)=C(C2C=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 369.10010796g/mol
• Monoisotopic Mass: 369.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 76Ų

Additional information on (3Z)-3-{(3-benzoylphenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione

Comprehensive Overview of (3Z)-3-{(3-benzoylphenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione (CAS No. 712307-81-8)

The compound (3Z)-3-{(3-benzoylphenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione, identified by its CAS No. 712307-81-8, is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound belongs to the class of benzopyran derivatives, which are renowned for their diverse biological activities and applications in drug discovery. The presence of a benzoylphenyl moiety and an aminomethylidene group in its structure makes it a promising candidate for further research and development.

In recent years, the scientific community has shown a growing interest in benzopyran-based compounds due to their potential therapeutic benefits. Researchers are particularly focused on their role as enzyme inhibitors and receptor modulators, which could pave the way for novel treatments for various health conditions. The compound 712307-81-8 has been studied for its unique pharmacological properties, including its ability to interact with specific biological targets, making it a subject of intense investigation.

The synthesis of (3Z)-3-{(3-benzoylphenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione involves a series of carefully controlled reactions, ensuring high purity and yield. Its Z-configuration at the double bond is critical for its biological activity, as it influences the molecule's interaction with proteins and enzymes. This specificity has led to its exploration in structure-activity relationship (SAR) studies, where researchers aim to optimize its efficacy and selectivity.

One of the most frequently asked questions about this compound is its potential application in drug development. Preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which are highly sought after in the pharmaceutical industry. Additionally, its chromone core structure is known to contribute to its stability and bioavailability, further enhancing its appeal as a drug candidate.

Another area of interest is the compound's mechanism of action. While detailed studies are still underway, early findings indicate that it may act as a modulator of cellular signaling pathways, potentially offering new avenues for treating metabolic disorders. This aligns with the current trend in biomedical research, where there is a strong focus on identifying small-molecule therapeutics that can precisely target disease mechanisms.

From an industrial perspective, the demand for high-purity organic compounds like 712307-81-8 is on the rise, driven by the need for reliable research materials and advanced chemical intermediates. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and commercial laboratories.

In summary, (3Z)-3-{(3-benzoylphenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione (CAS No. 712307-81-8) represents a fascinating area of study with significant potential in both scientific and industrial applications. Its unique structural features and promising biological activities make it a compound worth watching in the coming years.